Cas no 590356-78-8 (2-amino-6-tert-butyl-N-cyclopentyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide)

• Product Name: 2-amino-6-tert-butyl-N-cyclopentyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• CAS No: 590356-78-8
• MF: C₁₈H₂₈N₂OS
• MW: 320.492723464966
• MDL: MFCD03422651
• CID: 2952750
• PubChem ID: 4476441
• Update Time: 2025-06-14

2-amino-6-tert-butyl-N-cyclopentyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-氨基-6-叔丁基-N-环戊基-4,5,6,7-四氢苯并噻吩-3-甲酰胺
• 2-amino-6-tert-butyl-N-cyclopentyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• 2-Amino-6-(tert-butyl)-N-cyclopentyl-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide
• BBL016222
• STK349203
• EN300-651439
• ALBB-001909
• 590356-78-8
• VS-05225
• AKOS000305091
• H21807
• 2-AMINO-6-(TERT-BUTYL)-N~3~-CYCLOPENTYL-4,5,6,7-TETRAHYDRO-1-BENZOTHIOPHENE-3-CARBOXAMIDE

• MDL： MFCD03422651
• Inchi： 1S/C18H28N2OS/c1-18(2,3)11-8-9-13-14(10-11)22-16(19)15(13)17(21)20-12-6-4-5-7-12/h11-12H,4-10,19H2,1-3H3,(H,20,21)
• InChI Key： FNQJNEMOSUOKMM-UHFFFAOYSA-N
• SMILES： S1C(=C(C(NC2CCCC2)=O)C2=C1CC(CC2)C(C)(C)C)N

Computed Properties

• Exact Mass: 320.19223469Da
• Monoisotopic Mass: 320.19223469Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 83.4

Additional information on 2-amino-6-tert-butyl-N-cyclopentyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

Comprehensive Overview of 2-amino-6-tert-butyl-N-cyclopentyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide (CAS No. 590356-78-8)

2-amino-6-tert-butyl-N-cyclopentyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide (CAS No. 590356-78-8) is a specialized organic compound with a unique structural framework, combining a tetrahydrobenzothiophene core with tert-butyl and cyclopentyl substituents. This molecule has garnered attention in pharmaceutical and agrochemical research due to its potential as a bioactive scaffold. Its carboxamide and amino functional groups make it a versatile intermediate for designing small-molecule inhibitors or modulators targeting enzymes and receptors.

Recent trends in drug discovery highlight the growing demand for heterocyclic compounds like this benzothiophene derivative. Researchers are particularly interested in its potential applications in central nervous system (CNS) disorders, given its ability to cross the blood-brain barrier. The tert-butyl group enhances lipophilicity, while the cyclopentyl moiety may contribute to binding affinity—a combination frequently explored in kinase inhibitor development. Computational studies suggest this compound could interact with G-protein-coupled receptors (GPCRs), a hot topic in precision medicine.

Synthetic routes to 590356-78-8 typically involve multistep organic synthesis, starting from cyclohexenone derivatives. A key step often includes Gewald thiophene synthesis to construct the core, followed by amidation and tert-butyl introduction. Analytical characterization via HPLC-MS and NMR spectroscopy confirms its high purity (>98%), crucial for structure-activity relationship (SAR) studies. The compound’s stability under physiological pH makes it suitable for in vitro assays, a frequent search term among medicinal chemists.

In agrochemical contexts, derivatives of 2-amino-6-tert-butyl-N-cyclopentyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide show promise as plant growth regulators. The benzothiophene scaffold mimics natural phytohormones, aligning with the industry’s shift toward sustainable crop protection. Patent literature reveals its use in herbicide safeners—a niche but growing field addressing herbicide resistance, a major concern in modern agriculture.

From a green chemistry perspective, efforts to optimize the synthesis of CAS 590356-78-8 focus on catalytic methods and solvent reduction, responding to environmental regulations. Its low ecotoxicity profile (as per OECD 201 guidelines) further enhances its appeal for industrial applications. These aspects resonate with the increasing search volume for eco-friendly synthesis and green solvents in chemical databases.

The compound’s crystallographic data (available in Cambridge Structural Database) reveals a planar benzothiophene ring with the tert-butyl group inducing steric effects—critical information for molecular docking simulations. Such data supports its investigation in fragment-based drug design, a trending approach in hit-to-lead optimization workflows. Laboratories frequently query 590356-78-8 solubility and logP values, underscoring its pharmacokinetic relevance.

Emerging studies explore 590356-78-8 as a precursor for fluorescent probes, leveraging its rigid conjugated system. This aligns with the booming diagnostic imaging market, where small-molecule fluorophores are in high demand. Its Stokes shift and photostability—topics gaining traction in materials science forums—are currently under investigation.

Regulatory databases classify this compound as non-hazardous under standard handling conditions, though proper PPE is recommended during synthesis. Its thermogravimetric analysis (TGA) data indicates stability up to 200°C, making it compatible with high-temperature reactions—a feature valued in process chemistry discussions.

In summary, 2-amino-6-tert-butyl-N-cyclopentyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide represents a multifaceted compound bridging medicinal chemistry, agrochemical innovation, and material science. Its CAS 590356-78-8 identifier serves as a gateway to expanding research into targeted therapeutics and sustainable chemicals, addressing pressing challenges across life sciences.